Cas no 1692212-16-0 (7-(aminomethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxamide)

• Product Name: 7-(aminomethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxamide
• CAS No: 1692212-16-0
• MF: C₈H₁₃N₅O
• MW: 195.221720457077
• CID: 5702672
• PubChem ID: 136839523
• Update Time: 2025-05-30

7-(aminomethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-(Aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxamide
• 1692212-16-0
• EN300-1118354
• 7-(aminomethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxamide

• Inchi： 1S/C8H13N5O/c9-3-5-1-2-11-8-6(7(10)14)4-12-13(5)8/h4-5,11H,1-3,9H2,(H2,10,14)
• InChI Key： KHZXZBAHWGRJTC-UHFFFAOYSA-N
• SMILES： O=C(C1C=NN2C=1NCCC2CN)N

Computed Properties

• Exact Mass: 195.11201006g/mol
• Monoisotopic Mass: 195.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 99Ų

Additional information on 7-(aminomethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxamide

Professional Introduction to Compound with CAS No. 1692212-16-0 and Product Name: 7-(aminomethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxamide

The compound identified by the CAS number 1692212-16-0 and the product name 7-(aminomethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the pyrazoloapyrimidine class, a scaffold that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications.

Pyrazoloapyrimidines are a class of nitrogen-containing heterocycles that exhibit a wide range of pharmacological properties. Among these, 7-(aminomethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxamide has been studied for its unique chemical structure and biological potential. The presence of an aminomethyl group at the 7-position and a carboxamide moiety at the 3-position contributes to its distinct reactivity and binding properties, making it a promising candidate for drug development.

Recent research in medicinal chemistry has highlighted the importance of pyrazoloapyrimidines in the discovery of novel therapeutic agents. Studies have demonstrated that these compounds can interact with various biological targets, including enzymes and receptors involved in critical cellular processes. The structural features of 7-(aminomethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxamide make it particularly interesting for further investigation into its pharmacological effects.

In particular, the aminomethyl group provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications. This flexibility has been exploited in the synthesis of derivatives that exhibit enhanced bioavailability and target specificity. The carboxamide group, on the other hand, contributes to the compound's solubility and stability, which are crucial factors in drug formulation.

Current research efforts are focused on exploring the therapeutic potential of 7-(aminomethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxamide in various disease models. Preliminary studies have suggested that this compound may have anti-inflammatory and anticancer properties. The ability to modulate inflammatory pathways and inhibit tumor growth makes it an attractive candidate for further clinical investigation.

The synthesis of 7-(aminomethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity. These methods include catalytic hydrogenation, nucleophilic substitution reactions, and protecting group strategies. The optimization of these synthetic routes is essential for large-scale production and commercialization.

The pharmacokinetic profile of 7-(aminomethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxamide is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for determining its efficacy and safety. In vitro studies have provided valuable insights into its metabolic pathways and potential interactions with cytochrome P450 enzymes.

Furthermore，the compound's interaction with biological targets has been studied using computational modeling techniques. Molecular docking simulations have helped researchers predict how 7-(aminomethyl)-4H,5H，6 H，7 H -pyrazolo1，5 -apyrimidine -3 -carboxamide binds to its intended receptors or enzymes. These simulations have guided the design of more potent derivatives with improved pharmacological properties.

The potential applications of 7-(aminomethyl)-4 H ， 5 H ， 6 H ， 7 H -pyrazolo1，5 -apyrimidine -3 -carboxamide extend beyond oncology and inflammation research. It has shown promise in treating neurological disorders by interacting with neurotransmitter receptors. Additionally，its ability to modulate immune responses makes it a candidate for immunotherapy applications.

The development of new pharmaceuticals is often hindered by challenges such as drug resistance and off-target effects。However，the unique structural features of 7-(aminomethyl)-4 H ， 5 H ， 6 H ， 7 H -pyrazolo1，5 -apyrimidine -3 -carboxamide offer opportunities to overcome these issues。By fine-tuning its chemical structure， researchers can develop analogs with enhanced selectivity and reduced side effects。

In conclusion，the compound identified by CAS number 1692212-16-0 and named 7-(aminomethyl)-4 H ， 5 H ， 6 H ， 7 H -pyrazolo1，5 -apyrimidine -3 -carboxamide represents a significant advancement in pharmaceutical chemistry。Its unique structural features， biological activities， and synthetic accessibility make it a promising candidate for further research。With continued investigation into its pharmacological properties， this compound has the potential to contribute to the development of novel therapeutic agents that address unmet medical needs。